Reversible formation of supramolecular polymer networks via orthogonal pillar[10]arene-based host–guest interactions and metal ion coordinations†
Dalton Transactions Pub Date: 2015-11-09 DOI: 10.1039/C5DT04237B
Abstract
Supramolecular polymer networks, assembled via the combination of orthogonal terpyridine–Zn2+, carbene–Ag+, and pillar[10]arene/alkyl chain recognition motifs, exhibit dynamic properties responsive to various external stimuli.
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